Cas no 628331-96-4 (1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester)

1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester structure
628331-96-4 structure
Product Name:1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester
CAS No:628331-96-4
MF:C18H24BrN3O2
MW:394.306063652039
CID:1647475
Update Time:2024-09-12

1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-propanoic acid,1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester
    • 1H-Pyrazole-4-propanoic acid, 1-(5-bromo-2-pyridinyl)-3-(1-ethylpropyl)-, ethyl ester
    • Inchi: 1S/C18H24BrN3O2/c1-4-13(5-2)18-14(7-10-17(23)24-6-3)12-22(21-18)16-9-8-15(19)11-20-16/h8-9,11-13H,4-7,10H2,1-3H3
    • InChI Key: JWAZDBXWJUGDHB-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(Br)C=C2)C=C(CCC(OCC)=O)C(C(CC)CC)=N1

Computed Properties

  • Exact Mass: 393.10532

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 454.7±45.0 °C(Predicted)
  • PSA: 57.01
  • pka: -0.10±0.19(Predicted)

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